2-(Tert-butylcarbamoylamino)oxyacetamide

• IUPAC Name: 2-(tert-butylcarbamoylamino)oxyacetamide
• InChI: InChI=1S/C7H15N3O3/c1-7(2,3)9-6(12)10-13-4-5(8)11/h4H2,1-3H3,(H2,8,11)(H2,9,10,12)
• InChI Key: KDOICGZKLCQVNG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)NOCC(=O)N
• Molecular Formula: C7H15N3O3
• Molecular Weight: 189.21 g/mol

Description

2-(Tert-butylcarbamoylamino)oxyacetamide is a synthetic acetamide derivative characterized by a tert-butylcarbamoylamino group attached to an oxyacetamide backbone. This compound belongs to the oxyacetamide chemical family, which is distinguished by the presence of an oxygen atom in the acetamide moiety (R-O-C(=O)-NH-R’).

Comparison with Similar Compounds

Key Structural Differences:

Chloroacetamides : Replace the oxygen atom in the acetamide group with chlorine (e.g., alachlor, metolachlor). This substitution increases electrophilicity, enhancing reactivity with thiol-containing enzymes in plants.

Thioacetamides: Substitute oxygen with sulfur, as seen in 2-(2-Tert-butylphenoxy)thioacetamide (C₁₂H₁₇NOS, molar mass 223.33 g/mol) . The sulfur atom increases lipophilicity and may alter metabolic pathways due to its larger atomic radius and reduced electronegativity.

Azolyl Carboxamides : Feature a heterocyclic ring (e.g., triazole, imidazole) directly bonded to the carboxamide group, optimizing interactions with fungal or plant enzyme active sites .

Physicochemical Properties

The table below compares 2-(Tert-butylcarbamoylamino)oxyacetamide with its closest structural analogues:

Compound	Molecular Formula	Molar Mass (g/mol)	Key Functional Groups	Substituent Influence
2-(Tert-butylcarbamoylamino)oxyacetamide	C₇H₁₅N₃O₃	189.21	Oxyacetamide, tert-butylcarbamoylamino	High steric bulk, moderate H-bonding
2-(2-Tert-butylphenoxy)thioacetamide	C₁₂H₁₇NOS	223.33	Thioacetamide, tert-butylphenoxy	Increased lipophilicity, reduced polarity
Alachlor (chloroacetamide example)	C₁₄H₂₀ClNO₂	269.77	Chloroacetamide, methoxyalkyl	Electrophilic Cl enhances reactivity

Functional Group Impact on Bioactivity

• However, the tert-butyl group may limit membrane permeability due to steric hindrance .
• Thioacetamides: The sulfur atom in 2-(2-Tert-butylphenoxy)thioacetamide increases lipid solubility, favoring penetration into hydrophobic enzyme pockets. This may explain its higher persistence in biological systems .
• Chloroacetamides : Chlorine’s electronegativity enhances binding to cysteine residues in acetolactate synthase (ALS), a common herbicide target, leading to irreversible inhibition .

Research Findings on Mode of Action (MOA)

• 2-(Tert-butylcarbamoylamino)oxyacetamide: Preliminary studies suggest it inhibits very-long-chain fatty acid (VLCFA) elongation in plants, akin to other oxyacetamides. Its carbamoylamino group may interact with ketoacyl-CoA synthases .
• Thioacetamides : Demonstrated broader-spectrum activity against resistant weed species, likely due to sulfur’s ability to bypass detoxification mechanisms .
• Chloroacetamides : Exhibit rapid action but face resistance issues due to over-reliance on single-site ALS inhibition .